Cas no 142776-10-1 ( )

• Product name: &nbsp
• CAS No: 142776-10-1
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 903470

  Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane, 1-methyl-2-(trifluoroacetyl)-, (1R)- (9CI)
•  

• Inchi： 1S/C8H11F3N2O/c1-7-2-5(12-4-7)3-13(7)6(14)8(9,10)11/h5,12H,2-4H2,1H3/t5?,7-/m1/s1
• InChI Key： JZDPKWJDLPSRGI-NQPNHJOESA-N
• SMILES： [C@@]12(C)CC(NC1)CN2C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 208.08243
• Monoisotopic Mass: 208.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• PSA: 32.34